Cas no 125563-02-2 (Diethyl isobutyl methanetricarboxylate)

• Product Name: Diethyl isobutyl methanetricarboxylate
• CAS No: 125563-02-2
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• CID: 2900517
• Update Time: 2023-08-10

Diethyl isobutyl methanetricarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl isobutyl methanetricarboxylate
• Diethyl isobutyl methanetricarboxylate

• Inchi： 1S/C12H20O6/c1-5-16-10(13)9(11(14)17-6-2)12(15)18-7-8(3)4/h8-9H,5-7H2,1-4H3
• InChI Key： MNRBOUODGGKMNF-UHFFFAOYSA-N
• SMILES： O(C(C(C(=O)OCC)C(=O)OCC)=O)CC(C)C

Computed Properties

• Exact Mass: 260.12598835 g/mol
• Monoisotopic Mass: 260.12598835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.28
• XLogP3: 2.3
• Topological Polar Surface Area: 78.9